Cas no 1251608-89-5 (1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• CAS No: 1251608-89-5
• MF: C₁₇H₁₉ClN₂O₃S
• MW: 366.862362146378
• CID: 6101430
• PubChem ID: 49666981
• Update Time: 2025-10-30

1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• 1-[(2-chlorophenyl)methyl]-5-piperidin-1-ylsulfonylpyridin-2-one
• F3406-9370
• 1251608-89-5
• AKOS021975209
• 1-(2-chlorobenzyl)-5-(piperidin-1-ylsulfonyl)pyridin-2(1H)-one
• 1-[(2-chlorophenyl)methyl]-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C17H19ClN2O3S/c18-16-7-3-2-6-14(16)12-19-13-15(8-9-17(19)21)24(22,23)20-10-4-1-5-11-20/h2-3,6-9,13H,1,4-5,10-12H2
• InChI Key： KSNSYGNZSISJLF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2Cl)C=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 366.0804913g/mol
• Monoisotopic Mass: 366.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.1Ų

Additional information on 1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one (CAS No. 1251608-89-5)

The compound 1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one (CAS No. 1251608-89-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its piperidine-sulfonyl and chlorophenyl moieties, this compound exhibits potential applications in drug discovery, particularly in the development of targeted therapies. Researchers are increasingly exploring its pharmacological properties and mechanism of action, making it a subject of interest in academic and industrial laboratories.

One of the key features of 1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one is its molecular stability and bioavailability, which are critical factors in drug design. The presence of the sulfonyl group enhances its binding affinity to specific protein targets, while the chlorophenyl moiety contributes to its lipophilicity. These attributes make it a promising candidate for further investigation in structure-activity relationship (SAR) studies. Recent advancements in computational chemistry have also enabled researchers to predict its interactions with biological systems more accurately.

In the context of current trends, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by the need for treatments targeting complex diseases. 1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one aligns with this trend, as its unique structure offers potential for modulating enzymatic activity. Questions such as "How does this compound interact with specific receptors?" and "What are its pharmacokinetic properties?" are frequently searched by scientists and professionals, reflecting the growing curiosity about its applications.

The synthesis of 1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one involves multi-step organic reactions, including sulfonylation and cyclization processes. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield and purity. Additionally, the compound's spectroscopic data (e.g., NMR, MS) has been extensively documented, aiding in its identification and characterization. These details are crucial for researchers who rely on analytical chemistry techniques to validate their findings.

From a commercial perspective, 1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one is available through specialized chemical suppliers, catering to the needs of pharmaceutical developers and academic institutions. Its CAS No. 1251608-89-5 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and biomedical research.

In summary, 1-(2-chlorophenyl)methyl-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one represents a fascinating area of study with broad implications for modern science. Its chemical properties, synthetic accessibility, and therapeutic potential make it a valuable subject for ongoing research. By addressing common queries and leveraging SEO-optimized keywords, this overview aims to provide a comprehensive resource for professionals and enthusiasts alike.